Cas no 106119-76-0 (4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one)

• Product Name: 4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one
• CAS No: 106119-76-0
• MF: C₉H₆N₄O₂S
• MW: 234.23453950882
• CID: 1174642
• PubChem ID: 11345331
• Update Time: 2025-04-20

4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one
• 4-nitroso-6-phenyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
• CTK0G3846
• 1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-nitroso-6-phenyl-3-thioxo-
• 4-nitroso-3-thio-6-phenyl-1,2,4-triazine-5-one
• ACMC-20m9o5
• 3-thio-4-nitroso-6-phenyl-1,2,4-triazin-5-one
• 4-Nitroso-6-phenyl-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-5-one
• 4-nitroso-3-thioxo-6-phenyl-1,2,4-triazin-5(2H)-one
• 4-nitroso-6-phenyl-1,2,4-triazine-3(2H)-thion-5(4H)-one
• 4-nitroso-6-phenyl-1,2,4-triazine-3(2H)-thione-5-one
• 4-nitroso-6-phenyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one; CTK0G3846; 1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-nitroso-6-phenyl-3-thioxo-; 4-nitroso-3-thio-6-phenyl-1,2,4-triazine-5-one; ACMC-20m9o5; 3-thio-4-nitroso-6-phenyl-1,2,4-triazin-5-one; 4-Nitroso-6-phenyl-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-5-one; 4-nitroso-3-thioxo-6-phenyl-1,2,4-triazin-5(2H)-one; 4-nitroso-6-phenyl-1,2,4-triazine-3(2H)-thion-5(4H)-one; 4-nitroso-6
• 4-nitroso-3-thio-6-phenyl-1,2,4-triazin-5-one
• DTXSID30463043
• 106119-76-0

• Inchi： 1S/C9H6N4O2S/c14-8-7(6-4-2-1-3-5-6)10-11-9(16)13(8)12-15/h1-5H,(H,11,16)
• InChI Key： IYILIMWLFKVXDF-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(N1N=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.02128
• Monoisotopic Mass: 234.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 74.13
• LogP: 1.12350